Cas no 89564-06-7 (Carbamic acid, (2-bromobenzo[b]thien-3-yl)-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, (2-bromobenzo[b]thien-3-yl)-, 1,1-dimethylethyl ester
• CAS No: 89564-06-7
• MF: C₁₃H₁₄BrNO₂S
• MW: 328.224761486053
• CID: 596491
• PubChem ID: 13182771
• Update Time: 2025-04-19

Carbamic acid, (2-bromobenzo[b]thien-3-yl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (2-bromobenzo[b]thien-3-yl)-, 1,1-dimethylethyl ester
• tert-butyl N-(2-bromo-1-benzothiophen-3-yl)carbamate
• 89564-06-7
• tert-Butyl (2-bromo-1-benzothiophen-3-yl)carbamate
• DTXSID60525401

• Inchi： 1S/C13H14BrNO2S/c1-13(2,3)17-12(16)15-10-8-6-4-5-7-9(8)18-11(10)14/h4-7H,1-3H3,(H,15,16)
• InChI Key： ZVLWFITXXLHNET-UHFFFAOYSA-N
• SMILES： BrC1=C(C2C=CC=CC=2S1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 326.99286g/mol
• Monoisotopic Mass: 326.99286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 66.6Ų